![molecular formula C7H6F2O2S B2610431 2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid CAS No. 1462248-74-3](/img/structure/B2610431.png)
2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid
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Overview
Description
2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid is a chemical compound with the CAS Number: 1462248-74-3 . It has a molecular weight of 192.19 and its IUPAC name is difluoro(5-methyl-3-thienyl)acetic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6F2O2S/c1-4-2-5(3-12-4)7(8,9)6(10)11/h2-3H,1H3,(H,10,11) . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder that is stored at 4 degrees Celsius . Its molecular weight is 192.19 . More specific physical and chemical properties may be found in the compound’s Material Safety Data Sheet (MSDS) or other technical documents .Scientific Research Applications
Electropolymerization and Electrochromic Properties
- Electropolymerization of Terthiophene Derivatives : A derivative of terthiophene oligomer, similar in structure to 2,2-Difluoro-2-(5-methylthiophen-3-yl)acetic acid, was synthesized and its electropolymerization studied. This research highlighted the potential application of such polymers as electrochromic materials due to their excellent electroactivity and redox stability in different solvent systems (Zhang et al., 2016).
Fluorographic Detection in Biochemical Research
- Fluorographic Procedures Using Acetic Acid : A study optimized a fluorographic procedure using acetic acid as the solvent, indicating the potential for this compound in similar applications. This technique was compared with existing procedures, revealing its simplicity and efficiency for detecting radioactivity in polyacrylamide gels (Skinner & Griswold, 1983).
Solar Cell Applications
- Molecular Engineering for Solar Cells : Organic sensitizers for solar cells were engineered, incorporating thiophene units, which are structurally related to this compound. These sensitizers displayed high efficiency in photon conversion when anchored onto TiO2 films, suggesting a potential area for applying derivatives of the acid in solar cell technology (Kim et al., 2006).
Polymer Chemistry and Material Science
- Synthesis and Characterization of Polythiophene Carboxylic Acids : Water-soluble polythiophene carboxylic acids, related to this compound, were synthesized and characterized. This study indicated their unique properties like abrupt conformational changes at certain pH levels, which could be significant in material science and polymer chemistry (Kim et al., 1999).
Synthesis Methods in Organic Chemistry
- Novel Synthesis Techniques : A study demonstrated an expedient synthesis technique for thienylacetic acids, structurally related to this compound. This research contributes to the field of organic synthesis, offering new methods for producing similar compounds (Podshibyakin et al., 2016).
Safety Assessment in Food Contact Materials
- Safety Assessment for Food Contact : An opinion on the safety of a compound structurally related to this compound was provided for its use in food contact materials. This highlights the importance of such compounds in consumer safety and regulatory science (Flavourings, 2014).
Mechanism of Action
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Future Directions
Properties
IUPAC Name |
2,2-difluoro-2-(5-methylthiophen-3-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2O2S/c1-4-2-5(3-12-4)7(8,9)6(10)11/h2-3H,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZHIRCMWKBRUDB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CS1)C(C(=O)O)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1462248-74-3 |
Source
|
Record name | 2,2-difluoro-2-(5-methylthiophen-3-yl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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